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Compound of Interest

Compound Name: 2-Bromonaphthalen-1-ol

Cat. No.: B1194128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Bromonaphthalen-1-ol, a key intermediate in pharmaceutical and organic synthesis.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Chemical and Physical Properties
2-Bromonaphthalen-1-ol is a white crystalline solid.[1] It is soluble in organic solvents such as

ethanol and dichloromethane and is practically insoluble in water.[1]

Property Value Source

Molecular Formula C₁₀H₇BrO [1][2]

Molecular Weight 223.07 g/mol [2]

Appearance White crystalline solid [1]

Solubility

Soluble in ethanol,

dichloromethane; practically

insoluble in water

[1]

Storage
Room temperature, stored

under nitrogen
[2][3]
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Hazard Identification and GHS Classification
2-Bromonaphthalen-1-ol is considered an irritant.[1] While a specific GHS classification for

this compound is not uniformly available across all sources, related compounds offer guidance

on potential hazards. For instance, 1-Bromo-2-naphthol is classified as harmful if swallowed,

causes skin irritation, and causes serious eye irritation.

Note: The following table is based on data for related compounds and should be used as a

precautionary guide. A substance-specific risk assessment should always be conducted.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 2-Bromonaphthalen-1-ol.

Personal Protective Equipment (PPE)
Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.[1][4]

Respiratory Protection

Use in a well-ventilated area.[1] If dusts are

generated, a NIOSH-approved respirator is

recommended.

Engineering Controls
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Control Specification

Ventilation Work in a well-ventilated chemical fume hood.[1]

Eye Wash Station
An eyewash station and safety shower must be

readily accessible.[5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe dust.[5]

Wash hands thoroughly after handling.[4]

Keep container tightly closed when not in use.[4]

Experimental Protocols
General Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of chemical

reagents like 2-Bromonaphthalen-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chembk.com/en/chem/2-brom-1-naphthol
https://www.fishersci.com/store/msds?partNumber=AC107170250&productDescription=6-BROMO-2-NAPHTHOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chembk.com/en/chem/2-brom-1-naphthol
https://m.chemicalbook.com/productmsdsdetailcb8216296_en.htm
https://www.fishersci.com/store/msds?partNumber=AC107170250&productDescription=6-BROMO-2-NAPHTHOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/productmsdsdetailcb8216296_en.htm
https://m.chemicalbook.com/productmsdsdetailcb8216296_en.htm
https://www.benchchem.com/product/b1194128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Chemical Handling Workflow

Preparation

Handling

Post-Experiment

Assess Risks & Hazards

Select Appropriate PPE

Identifies required protection

Prepare Ventilated Work Area

Ensures safe environment

Weigh & Transfer Chemical

Ready for handling

Perform Experiment

Proceed with caution

Decontaminate Glassware & Surfaces

After completion

Dispose of Waste Properly

Segregate waste streams

Store Chemical Securely

Return to storage

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical reagents.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[4][5]

Spill and Emergency Procedures
Situation Protocol

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing.

Seek medical attention.[5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[5]

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Get medical attention.[5]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Get medical attention.[4]

Spill
Sweep up and shovel into suitable containers

for disposal. Avoid generating dust.[5]

Fire-Fighting Measures
Measure Detail

Suitable Extinguishing Media
Carbon dioxide, dry chemical powder, or

appropriate foam.

Unsuitable Extinguishing Media Do not use a heavy water stream.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon monoxide, carbon dioxide, and

hydrogen halides.[5][6]

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.[5]
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Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not let product enter drains.

Reactivity and Stability
2-Bromonaphthalen-1-ol is stable under normal conditions.[5] It is incompatible with strong

oxidizing agents and strong bases.[5] The reactivity of the C-Br bond is influenced by its

position on the naphthalene ring.[7]

This technical guide is intended for use by qualified individuals trained in chemical handling.

The information provided is based on currently available data and should be supplemented

with a thorough review of the specific Safety Data Sheet (SDS) for the product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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